lithium 5-phenyl-1,3,4-thiadiazole-2-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of 1,3,4-thiadiazole derivatives has been reported in various studies . For instance, a green synthesis and characterization of novel [1,3,4]thiadiazolo/benzo [4,5]thiazolo [3,2- a ]pyrimidines was achieved via a multicomponent reaction using vanadium oxide loaded on fluorapatite as a robust and sustainable catalyst . The reaction gave a 97% yield .Chemical Reactions Analysis
The chemical reactions involving 1,3,4-thiadiazole derivatives have been studied . For instance, the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido- [4,5- d ]pyrimidine-2,4 (1 H ,3 H )-diones in the presence of triethylamine has been reported .properties
| { "Design of the Synthesis Pathway": "The synthesis of lithium 5-phenyl-1,3,4-thiadiazole-2-carboxylate can be achieved through a one-pot reaction of 5-phenyl-1,3,4-thiadiazole-2-carboxylic acid with lithium hydroxide in the presence of a suitable solvent.", "Starting Materials": [ "5-phenyl-1,3,4-thiadiazole-2-carboxylic acid", "Lithium hydroxide", "Suitable solvent (e.g. ethanol)" ], "Reaction": [ "Dissolve 5-phenyl-1,3,4-thiadiazole-2-carboxylic acid in a suitable solvent.", "Add lithium hydroxide to the solution and stir for several hours at room temperature.", "Filter the resulting mixture to remove any insoluble impurities.", "Concentrate the filtrate under reduced pressure to obtain the crude product.", "Purify the crude product by recrystallization from a suitable solvent (e.g. ethanol).", "Dry the purified product under vacuum to obtain lithium 5-phenyl-1,3,4-thiadiazole-2-carboxylate as a white solid." ] } | |
CAS RN |
2253632-97-0 |
Product Name |
lithium 5-phenyl-1,3,4-thiadiazole-2-carboxylate |
Molecular Formula |
C9H5LiN2O2S |
Molecular Weight |
212.2 |
Purity |
91 |
Origin of Product |
United States |
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